Cas no 82102-86-1 (1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester)

• Product Name: 1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester
• CAS No: 82102-86-1
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 708275
• PubChem ID: 90477459
• Update Time: 2025-04-19

1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester
• 1H-Azepine-1-carboxylicacid,hexahydro-4-(hydroxyimino)-,ethylester(9CI)
• 82102-86-1

• Inchi： 1S/C9H16N2O3/c1-2-14-9(12)11-6-3-4-8(10-13)5-7-11/h13H,2-7H2,1H3/b10-8+
• InChI Key： KUINKZROZDQQQK-CSKARUKUSA-N
• SMILES： O(CC)C(N1CC/C(/CCC1)=N/O)=O

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.1Ų